Cas no 864940-48-7 (ethyl 2-(furan-2-amido)thiophene-3-carboxylate)

• Product Name: ethyl 2-(furan-2-amido)thiophene-3-carboxylate
• CAS No: 864940-48-7
• MF: C₁₂H₁₁NO₄S
• MW: 265.285042047501
• CID: 6614135
• PubChem ID: 5207253
• Update Time: 2025-11-01

ethyl 2-(furan-2-amido)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(furan-2-amido)thiophene-3-carboxylate
• MLS001201672
• CHEMBL1424842
• HMS1427H01
• HMS2978M09
• AKOS008918568
• SMR000806194
• SR-01000011702
• IDI1_010838
• F1358-0162
• ethyl 2-(furan-2-carbonylamino)thiophene-3-carboxylate
• 864940-48-7
• SR-01000011702-1
• IFLab2_000205
• ethyl 2-(furan-2-carboxamido)thiophene-3-carboxylate
• IDI1_019231
• IFLab1_005435

• Inchi： 1S/C12H11NO4S/c1-2-16-12(15)8-5-7-18-11(8)13-10(14)9-4-3-6-17-9/h3-7H,2H2,1H3,(H,13,14)
• InChI Key： UGTUWRPHATYSNM-UHFFFAOYSA-N
• SMILES： S1C=CC(C(=O)OCC)=C1NC(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 265.04087901g/mol
• Monoisotopic Mass: 265.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 96.8Ų

Additional information on ethyl 2-(furan-2-amido)thiophene-3-carboxylate

Ethyl 2-(furan-2-amido)thiophene-3-carboxylate (CAS No. 864940-48-7): A Comprehensive Overview in Modern Chemical Biology

Ethyl 2-(furan-2-amido)thiophene-3-carboxylate, identified by its unique CAS No. 864940-48-7, represents a structurally intriguing compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This heterocyclic derivative combines the functionalities of a furan moiety, an amide group, and a thiophene ring, making it a versatile scaffold for the development of novel bioactive molecules. The compound's molecular architecture not only suggests potential applications in medicinal chemistry but also opens avenues for exploring its role in synthetic organic transformations and material science.

The structure of ethyl 2-(furan-2-amido)thiophene-3-carboxylate is characterized by its fused ring system, which includes a thiophene core connected to a furan ring via an amide linkage. This configuration imparts unique electronic and steric properties to the molecule, which can be exploited in designing ligands for enzyme inhibition, receptor binding, or as intermediates in the synthesis of more complex pharmacophores. The presence of the amide group at the 2-position of the furan ring is particularly noteworthy, as it can participate in hydrogen bonding interactions, a key feature in many drug-receptor interactions.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their prevalence in natural products and their potential as therapeutic agents. Among these, thiophene derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The compound ethyl 2-(furan-2-amido)thiophene-3-carboxylate fits well within this category, offering a promising scaffold for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential application in drug discovery. The furan moiety, known for its ability to interact with biological targets through π-stacking and hydrogen bonding, can serve as an effective pharmacophore. Additionally, the thiophene ring contributes to the molecule's lipophilicity, which is often a critical parameter in drug design. The combination of these features makes ethyl 2-(furan-2-amido)thiophene-3-carboxylate an attractive candidate for further investigation.

Recent studies have highlighted the importance of bioisosterism in medicinal chemistry, where structural analogs with similar biological activity but different chemical properties are explored. The amide group in ethyl 2-(furan-2-amido)thiophene-3-carboxylate provides a strategic point for bioisosteric replacement with other functional groups that may enhance potency or selectivity. For instance, replacing the amide with an ester or amine could alter the molecule's solubility and metabolic stability, thereby influencing its pharmacokinetic profile.

The synthesis of ethyl 2-(furan-2-amido)thiophene-3-carboxylate has been reported using various methodologies that leverage modern organic chemistry techniques. One such approach involves the condensation of furan-2-carboxylic acid derivatives with appropriate thiol precursors under controlled conditions. These reactions often require careful optimization to ensure high yields and purity. Advances in catalytic systems and green chemistry principles have also enabled more sustainable synthetic routes, aligning with the growing emphasis on environmentally friendly practices in chemical research.

In addition to its pharmaceutical applications, ethyl 2-(furan-2-amido)thiophene-3-carboxylate has shown promise in materials science. The unique electronic properties of its heterocyclic structure make it a candidate for use in organic semiconductors, light-emitting diodes (OLEDs), and other optoelectronic devices. The ability to fine-tune the molecule's properties through structural modifications offers a pathway to developing novel materials with tailored functionalities.

The study of bioactive heterocycles like ethyl 2-(furan-2-amido)thiophene-3-carboxylate also benefits from advancements in computational chemistry and molecular modeling techniques. These tools allow researchers to predict the binding modes of the compound with biological targets and optimize its structure for improved efficacy. Such computational approaches are increasingly integral to modern drug discovery pipelines, complementing experimental efforts and accelerating the development of new therapeutics.

Furthermore, the growing interest in natural product-inspired drug design has led to investigations into accessing structurally related compounds derived from biologically active molecules found in nature. While ethyl 2-(furan-2-amido)thiophene-3-carboxylate itself may not be directly derived from a natural product, its structural motifs are reminiscent of those found in several bioactive natural products. This connection underscores its relevance as a scaffold for exploring new chemical space.

The future prospects for ethyl 2-(furan-2-amido)thiophene-3-carboxylate are vast and multifaceted. Continued research into its biological activity will likely uncover new therapeutic applications or refine its use as an intermediate in drug synthesis. Meanwhile, its potential role in materials science suggests that it may also find utility beyond traditional pharmaceutical contexts.

In conclusion,ethyl 2-(furan-2-amido)thiophene-3-carboxylate (CAS No. 864940-48-7) stands as a testament to the power of heterocyclic chemistry in addressing contemporary challenges in chemical biology and pharmaceutical development. Its unique structural features offer numerous opportunities for innovation, making it a compound worthy of sustained investigation by researchers across multiple disciplines.